N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• CAS No.: 618431-94-0
• Molecular Formula: C25H22ClN3O3S2
• Molecular Weight: 512.0 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H22ClN3O3S2/c1-32-18-12-10-17(11-13-18)29-24(31)22-19-4-2-3-5-20(19)34-23(22)28-25(29)33-14-21(30)27-16-8-6-15(26)7-9-16/h6-13H,2-5,14H2,1H3,(H,27,30)
• InChI Key: PGMGNDULCJXGEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=C(C=C4)Cl)SC5=C3CCCC5

Description

N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a potent and selective small molecule inhibitor of Casein Kinase 1 Delta (CK1δ). CK1δ is a serine/threonine kinase implicated in a variety of critical cellular processes, including the regulation of circadian rhythms, Wnt signaling, and DNA damage response. Due to its central role, aberrant CK1δ activity is linked to pathological conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. This compound functions by competitively binding to the ATP-binding pocket of the CK1δ enzyme, thereby suppressing its kinase activity and modulating downstream signaling pathways. Its research value is particularly significant in the fields of oncology and neurobiology. In cancer research, it is utilized to study the role of CK1δ in tumorigenesis and as a tool to probe the Wnt/β-catenin pathway (source) . In neuroscience, it is applied in models of amyotrophic lateral sclerosis (ALS) and other neurodegenerative diseases to investigate the connection between kinase inhibition, TDP-43 pathology, and neuronal protection (source) . This acetamide derivative is supplied with guaranteed high purity and stability, making it an essential and reliable pharmacological tool for in vitro and in vivo studies aimed at validating CK1δ as a therapeutic target and for elucidating complex intracellular signaling networks. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Core Formation: Synthesis of 3-(4-Methoxyphenyl)-4-Oxo-3,4,5,6,7,8-Hexahydrobenzothieno[2,3-d]Pyrimidine

The benzothieno[2,3-d]pyrimidine core is synthesized via cyclocondensation of 4-chloro-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine with 4-methoxyaniline in dimethylformamide (DMF) at 60–80°C for 6 hours . This step replaces the chloro group at position 3 with the 4-methoxyphenyl moiety.

Reaction Conditions

• Reactants : 4-Chloro-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine (1 eq), 4-methoxyaniline (2 eq)

• Solvent : DMF (5 mL per 1 mmol of substrate)

• Temperature : 60–80°C

• Time : 6 hours

• Yield : 59–70%

Characterization Data

• IR (KBr) : Peaks at 1554 cm⁻¹ (C=N), 1264 cm⁻¹ (C-S-C), and 1251 cm⁻¹ (C-O-C) .

• ¹H NMR (CDCl₃) : Signals at δ 1.76–1.91 (m, 4H, cyclohexane CH₂), 3.36–3.40 (m, 4H, piperazine CH₂), and 6.82–7.25 (m, 4H, aromatic protons) .

Sulfanyl Group Introduction: Displacement at Position 2

The 2-chloro substituent on the pyrimidine ring is replaced with a sulfanyl group using sodium hydrosulfide (NaSH) or thiourea in ethanol under reflux .

Procedure

• Reactants : 3-(4-Methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidine (1 eq), NaSH (1.5 eq)

• Solvent : Ethanol (10 mL per 1 mmol of substrate)

• Temperature : Reflux (78°C)

• Time : 4–6 hours

• Yield : 65–75%

Key Observations

• Thiourea may also serve as the sulfur source, requiring sodium hydroxide (20% aqueous) for activation .

• The reaction is monitored via TLC (ethyl acetate/hexane = 1:3) .

Acetylation: Formation of the N-(4-Chlorophenyl)Acetamide Moiety

The final step involves reacting the sulfanyl intermediate with 2-chloro-N-(4-chlorophenyl)acetamide in the presence of triethylamine (TEA) in dichloromethane (DCM) .

Synthesis of 2-Chloro-N-(4-Chlorophenyl)Acetamide

• Reactants : 4-Chloroaniline (1 eq), chloroacetyl chloride (1.1 eq)

• Base : Triethylamine (1.2 eq)

• Solvent : DCM (0–20°C)

• Yield : 92%

Acetylation Reaction

• Reactants : Sulfanyl intermediate (1 eq), 2-chloro-N-(4-chlorophenyl)acetamide (1.1 eq)

• Base : TEA (1.2 eq)

• Solvent : DCM (0°C to room temperature)

• Time : 12 hours

• Yield : 60–70%

Characterization of Final Product

• Molecular Formula : C₂₅H₂₂ClN₃O₃S₂ .

• ¹H NMR (DMSO-d₆) : δ 1.71–1.77 (m, 4H, cyclohexane CH₂), 3.84 (s, 2H, CH₂CO), 6.92–7.44 (m, 8H, aromatic protons), 9.15 (s, 1H, NH) .

• IR (KBr) : 1675 cm⁻¹ (C=O), 1540 cm⁻¹ (C=N).

Optimization and Challenges

Critical Parameters

• Temperature Control : Overheating during sulfanyl introduction leads to decomposition.

• Solvent Purity : Anhydrous DMF and DCM are essential to prevent hydrolysis .

Side Reactions

• Competing alkylation at the pyrimidine nitrogen is mitigated by using excess amine .

• Oxidative side products are minimized by inert atmosphere (N₂/Ar) .

Comparative Analysis of Methodologies

Step	Reactants/Conditions	Yield	Key Reference
Core Formation	4-Methoxyaniline, DMF, 80°C	59–70%
Sulfanyl Introduction	NaSH, ethanol, reflux	65–75%
Acetylation	2-Chloro-N-(4-chlorophenyl)acetamide, TEA	60–70%

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions may target the carbonyl groups, converting them to alcohols.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA)

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution Reagents: Halogens, nitrating agents, sulfonating agents

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols.

Scientific Research Applications

Structural Characteristics

The molecular formula of N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is C22H22ClN3O3S2. Its complex structure features a chlorophenyl group and a benzothienopyrimidine core, which contribute to its biological activity. The compound's unique combination of functional groups suggests potential interactions with various biological targets.

Anticancer Potential

Research has indicated that compounds similar to N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide exhibit significant anticancer properties. A study conducted by Walid Fayad et al. highlighted the identification of novel anticancer compounds through drug library screening on multicellular spheroids. These studies suggest that the compound may inhibit tumor growth by targeting specific pathways involved in cancer progression .

Antioxidant Activity

Preliminary biological assays have shown that related compounds possess antioxidant properties. This activity is essential for protecting cells from oxidative stress and may play a role in preventing various diseases associated with oxidative damage .

Anti-inflammatory Effects

The compound's structural features suggest it may interact with inflammatory pathways. Compounds with similar structures have been studied for their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammation .

Cancer Therapy

Given its anticancer potential, N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide could be explored as a lead compound for developing new cancer therapeutics. Its mechanism of action could involve the modulation of key signaling pathways in cancer cells.

Neuroprotective Agents

The antioxidant properties of this compound may extend its application to neurodegenerative diseases where oxidative stress is a contributing factor. Research into similar compounds has shown promise in protecting neuronal cells from damage .

Anti-inflammatory Drugs

Due to its potential anti-inflammatory effects, this compound could be further developed for treating inflammatory diseases such as arthritis or other chronic inflammatory conditions.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s binding to these targets can modulate their activity, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison of Analogs

Compound Name	Molecular Formula	R1 (Position 3)	R2 (Acetamide)	Core Saturation	Key Features
Target Compound	C₂₅H₂₂ClN₃O₃S₂	4-Methoxyphenyl	4-Chlorophenyl	Hexahydro	Chlorine enhances electronegativity; methoxy improves solubility
2-{[3-(4-Ethoxyphenyl)-4-oxo-...}acetamide ()	C₂₇H₂₇N₃O₃S₂	4-Ethoxyphenyl	4-Methylphenyl	Hexahydro	Ethoxy increases lipophilicity; methylphenyl reduces steric hindrance
N-(4-Ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-...}acetamide ()	C₂₈H₂₉N₃O₂S₂	4-Methylphenyl	4-Ethylphenyl	Hexahydro	Ethylphenyl enhances hydrophobic interactions; methylphenyl lowers polarity
2-[[3-(4-Chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide ()	C₂₁H₁₇ClN₄O₂S₂	4-Chlorophenyl	4-Methylphenyl	Dihydro	Dihydro core increases aromaticity; chlorine and methyl balance polarity

Substituent Impact on Pharmacokinetics

• Halogen Substituents (e.g., Chlorine):
  The 4-chlorophenyl group in the target compound introduces electronegativity, favoring halogen bonding with biological targets, a feature absent in the ethylphenyl analog () .

Core Saturation and Conformational Flexibility

• Hexahydro vs. In contrast, the dihydrothieno[3,2-d]pyrimidin core () adopts a planar structure, favoring π-π stacking but reducing metabolic stability .

Predicted Physicochemical Properties

Table 2: Predicted Collision Cross Section (CCS) and Molecular Weight

Compound	Molecular Weight (g/mol)	Predicted CCS [M+H]+ (Ų)
Target Compound	520.05	~214.5 (inferred)
N-(4-Ethylphenyl)-... ()	505.15	214.5 (explicit)
Compound	464.97	~210 (estimated)

The target compound’s higher molecular weight and chlorine substituent may reduce diffusion rates compared to ’s ethylphenyl derivative, as suggested by CCS trends .

Biological Activity

N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 333328-39-5) is a compound of significant interest due to its potential biological activities. This article provides a detailed examination of its biological properties, including its pharmacological effects and mechanisms of action.

• Molecular Formula : C23H20ClN3O3S2
• Molecular Weight : 486.01 g/mol
• Density : 1.40 ± 0.1 g/cm³ (predicted)
• pKa : 12.30 ± 0.70 (predicted)

The compound's biological activity is primarily attributed to its structural features, which include a chlorophenyl group and a benzothieno-pyrimidine moiety. These components are known to interact with various biological targets:

• Enzyme Inhibition : The compound exhibits inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial for neurotransmitter regulation in the nervous system. In vitro studies have shown moderate inhibitory activity against these enzymes with IC50 values around 19.2 μM for AChE and 13.2 μM for BChE .
• Antioxidant Activity : The presence of methoxy groups in the structure enhances its electron-donating capacity, which contributes to antioxidant properties. Antioxidants play a vital role in protecting cells from oxidative stress and damage.
• Antimicrobial Properties : Preliminary studies indicate that derivatives of compounds similar to N-(4-chlorophenyl)-2-{[3-(4-methoxyphenyl)-...]} show moderate to strong antibacterial activity against various strains such as Salmonella typhi and Bacillus subtilis.

Study 1: Enzyme Inhibition

A recent study evaluated the compound's inhibitory effects on AChE and BChE. The results indicated that the presence of halogen atoms on the phenyl substituents influenced the inhibitory potency:

Compound	AChE IC50 (μM)	BChE IC50 (μM)
N-(4-chlorophenyl)...	19.2	13.2
Control Compound	10.4	7.7

This study suggests that structural modifications can significantly impact enzyme inhibition efficacy.

Study 2: Antimicrobial Activity

Another research effort focused on evaluating the antibacterial properties of related compounds. The findings demonstrated that certain derivatives exhibited strong activity against Salmonella typhi and Bacillus subtilis, indicating potential therapeutic applications in treating bacterial infections:

Compound	Activity Against S. typhi	Activity Against B. subtilis
Derivative A	Strong	Moderate
Derivative B	Weak	Strong

These results highlight the importance of structural diversity in enhancing biological activity.

Q & A

Q. What are the standard synthetic routes for this compound, and how are reaction conditions optimized?

The synthesis involves multi-step organic reactions, including cyclocondensation of thiophene derivatives with substituted pyrimidines, followed by sulfanyl-acetamide coupling. Key steps include:

• Thienopyrimidine core formation : Cyclization of 4-methoxyphenyl-substituted precursors under reflux with acetic anhydride .
• Sulfanyl group introduction : Thiolation using Lawesson’s reagent or thiourea derivatives, with strict anhydrous conditions to prevent oxidation .
• Acetamide coupling : Nucleophilic substitution between the thiolated intermediate and 4-chlorophenyl acetamide halides in DMF at 80–100°C . Optimization focuses on solvent polarity (e.g., DMF vs. THF), catalyst selection (e.g., triethylamine), and purification via column chromatography (silica gel, hexane/ethyl acetate gradient) .

Q. How is the compound’s structural integrity validated?

Characterization employs:

• Spectroscopy : $^1H$-NMR (δ 7.2–8.1 ppm for aromatic protons), $^{13}C$-NMR (carbonyl signals at ~170 ppm), and IR (C=O stretch at ~1650 cm$^{-1}$) .
• X-ray crystallography : Confirms the fused thienopyrimidine core and sulfanyl-acetamide conformation. Intramolecular N–H⋯N hydrogen bonds stabilize the folded structure (bond angles: 42–68°) .
• Mass spectrometry : High-resolution ESI-MS confirms the molecular ion peak (e.g., m/z 521.2 [M+H]$^+$) .

Advanced Research Questions

Q. How can reaction yields be improved during scale-up synthesis?

Yield optimization requires:

• Temperature control : Slow addition of reagents at 0–5°C for exothermic steps (e.g., thiolation) to minimize side products .
• Catalyst screening : Transition-metal catalysts (e.g., Pd/C) enhance coupling efficiency in acetamide formation .
• Solvent-free mechanochemistry : Ball milling reduces reaction time by 40% while maintaining >90% purity in cyclocondensation steps .

Q. What methodologies are used to evaluate its biological activity and target selectivity?

• In vitro assays :

• Kinase inhibition : ADP-Glo™ assays for IC$_{50}$ determination against EGFR or VEGFR-2 .
• Antimicrobial screening : Broth microdilution (MIC values) against Gram-positive bacteria (e.g., S. aureus) .
  • Computational docking : AutoDock Vina predicts binding affinity to ATP-binding pockets (ΔG ≤ −8.5 kcal/mol) .
  • Cellular uptake studies : LC-MS/MS quantifies intracellular concentrations in cancer cell lines (e.g., MCF-7) .

Q. How can structural modifications enhance its pharmacokinetic profile?

Structure-activity relationship (SAR) studies focus on:

• Substituent effects : Replacing 4-methoxyphenyl with electron-withdrawing groups (e.g., -NO$_2$) increases metabolic stability (t$_{1/2}$ > 6 hours in liver microsomes) .
• Sulfanyl linker optimization : Replacing sulfur with selenium improves redox stability but reduces solubility .
• Prodrug strategies : Esterification of the acetamide group enhances oral bioavailability (C$_{max}$ ↑ 2.5× in rat models) .

Q. How should researchers address contradictions in reported hydrogen-bonding patterns?

Discrepancies arise from:

• Crystallographic conditions : Solvent polarity (e.g., methanol vs. DMSO) alters intramolecular N–H⋯N bond angles (42–68°) .
• Conformational flexibility : Dynamic NMR (500 MHz, DMSO-d$_6$) reveals rotational barriers (~12 kcal/mol) in the sulfanyl-acetamide moiety . Resolution involves comparative studies using synchrotron radiation (high-resolution XRD) and DFT calculations (B3LYP/6-31G*) .